Cas no 99359-37-2 (2-Bromo-N-(4-methoxyphenyl)propanamide)

• Product Name: 2-Bromo-N-(4-methoxyphenyl)propanamide
• CAS No: 99359-37-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD06665990
• CID: 4382114
• PubChem ID: 532259
• Update Time: 2025-11-02

2-Bromo-N-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N-(4-methoxyphenyl)-
• 2-Bromo-N-(4-methoxy-phenyl)-propionamide
• OHKOKTSMJKGAHR-UHFFFAOYSA-N
• 2-bromo-N-(4-methoxyphenyl)propanamide
• STK197925
• MFCD06665990
• Propanamide, N-(4-methoxyphenyl)-2-bromo-
• AKOS000265813
• H24530
• 99359-37-2
• CS-0316771
• AKOS016340833
• LS-02714
• ALBB-007289
• 2-bromo-N-(4-methoxyphenyl)propionamide
• 2-bromo-propionic acid p-anisidide
• 2-Bromo-N-(4-methoxyphenyl)propanamide

• MDL： MFCD06665990
• Inchi： 1S/C10H12BrNO2/c1-7(11)10(13)12-8-3-5-9(14-2)6-4-8/h3-7H,1-2H3,(H,12,13)
• InChI Key： OHKOKTSMJKGAHR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(Br)C

Computed Properties

• Exact Mass: 257.00514Da
• Monoisotopic Mass: 257.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(4-methoxyphenyl)propanamide

Comprehensive Guide to 2-Bromo-N-(4-methoxyphenyl)propanamide (CAS No. 99359-37-2): Properties, Applications, and Market Insights

2-Bromo-N-(4-methoxyphenyl)propanamide (CAS No. 99359-37-2) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This brominated amide derivative, featuring a 4-methoxyphenyl group, has garnered attention for its unique chemical properties and potential applications. As researchers increasingly explore halogenated amides for drug discovery, compounds like 2-Bromo-N-(4-methoxyphenyl)propanamide are becoming crucial intermediates in synthetic chemistry.

The molecular structure of 2-Bromo-N-(4-methoxyphenyl)propanamide combines a propanamide backbone with a bromine substituent at the 2-position and a methoxyphenyl group at the nitrogen. This configuration contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Recent studies in medicinal chemistry have highlighted the importance of such brominated compounds in developing new therapeutic agents, particularly in targeting specific enzyme systems.

In pharmaceutical applications, 2-Bromo-N-(4-methoxyphenyl)propanamide serves as a valuable building block for the synthesis of more complex molecules. Its electron-withdrawing bromine atom and electron-donating methoxy group create an interesting electronic profile that makes it suitable for various cross-coupling reactions. Researchers are particularly interested in its potential as a precursor for compounds with biological activity, especially in the development of central nervous system (CNS) drugs and anti-inflammatory agents.

The agrochemical industry has also shown interest in 2-Bromo-N-(4-methoxyphenyl)propanamide derivatives. The compound's structural features make it a candidate for developing new crop protection agents, particularly as researchers seek alternatives to traditional pesticides. With growing concerns about environmental sustainability and food security, the demand for innovative agrochemical intermediates like 99359-37-2 continues to rise.

From a synthetic chemistry perspective, 2-Bromo-N-(4-methoxyphenyl)propanamide offers several advantages. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the amide functionality provides opportunities for further derivatization. These characteristics make it a versatile intermediate in organic synthesis, particularly in the construction of nitrogen-containing heterocycles that are prevalent in many biologically active compounds.

Market trends indicate growing demand for specialized intermediates like 2-Bromo-N-(4-methoxyphenyl)propanamide. The global pharmaceutical intermediates market is projected to expand significantly, driven by increased R&D spending and the need for novel drug candidates. Similarly, the agrochemical sector continues to seek innovative solutions to address challenges in crop protection and yield enhancement. As a result, compounds with the structural versatility of 99359-37-2 are becoming increasingly valuable in these industries.

Quality control and characterization of 2-Bromo-N-(4-methoxyphenyl)propanamide typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and confirm structural identity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical and agrochemical applications, where purity and consistency are paramount.

Storage and handling of 2-Bromo-N-(4-methoxyphenyl)propanamide require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling the material, in accordance with good laboratory practices. Researchers working with this compound should consult the relevant safety data sheets (SDS) for specific handling instructions.

Recent advancements in green chemistry have explored more sustainable synthetic routes to compounds like 2-Bromo-N-(4-methoxyphenyl)propanamide. Researchers are investigating catalytic methods and alternative bromination techniques that reduce environmental impact while maintaining high yields and selectivity. These developments align with the pharmaceutical industry's growing emphasis on process intensification and sustainable manufacturing practices.

The future outlook for 2-Bromo-N-(4-methoxyphenyl)propanamide appears promising, with potential applications extending beyond current uses. As structure-activity relationship (SAR) studies continue to reveal new insights into brominated compounds, this intermediate may find applications in emerging therapeutic areas. Additionally, its utility in material science applications, particularly in the development of specialty polymers and functional materials, represents an exciting avenue for future research.

For researchers and manufacturers seeking reliable sources of 2-Bromo-N-(4-methoxyphenyl)propanamide, it's essential to partner with suppliers who can provide consistent quality and comprehensive technical support. The compound's growing importance in various research fields underscores the need for high-purity standards and reliable supply chains. As the scientific community continues to explore the potential of this versatile intermediate, its role in advancing both pharmaceutical and agrochemical innovation is likely to expand significantly in the coming years.